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Introduction

The Fas receptor (FasR, CD95, APO-1), a member of the tumor necrosis factor receptor
(TNFR) superfamily, is a key mediator of the extrinsic apoptosis pathway.[1] Upon binding its
cognate ligand, Fas ligand (FasL), the receptor trimerizes, leading to the formation of the
Death-Inducing Signaling Complex (DISC) and the subsequent activation of a caspase
cascade that results in programmed cell death.[1][2] This process is fundamental for immune
homeostasis and the elimination of cancerous or virally infected cells.[3]

A key negative regulator of this pathway is the Fas-associated phosphatase-1 (FAP-1), a
protein tyrosine phosphatase that binds to a C-terminal tripeptide motif (Ser-Leu-Val) of the Fas
receptor.[1][4] This interaction can sequester the Fas receptor, preventing its participation in the
apoptotic signaling cascade.[1]

The synthetic Fas C-terminal tripeptide, commonly N-acetylated (Ac-Ser-Leu-Val-OH), acts
as a competitive inhibitor of the Fas-FAP-1 interaction.[5] By disrupting this inhibitory binding,
the tripeptide can sensitize Fas-resistant cells to apoptosis, making it a valuable tool for

research and a potential starting point for the development of novel therapeutics.[3][5] These
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application notes provide detailed protocols for utilizing the Fas C-terminal tripeptide to
induce and quantify apoptosis.

Data Presentation

The efficacy of the Fas C-terminal tripeptide (Ac-Ser-Leu-Val-OH) in disrupting the inhibitory
Fas/FAP-1 interaction has been quantified. The following table summarizes the dose-
dependent inhibitory activity of the tripeptide.

Tripeptide Concentration Inhibition of Fas/FAP-1 Binding (%)
30 uM 31.1%

50 pM 44.3%

100 pM 87.6%

1mM 100.7%

Data sourced from MedChemExpress.[1]

Signaling Pathways and Experimental Workflow
Fas-Mediated Apoptosis Signaling Pathway

The following diagram illustrates the Fas signaling pathway, highlighting the inhibitory role of
FAP-1 and the mechanism of action of the Fas C-terminal tripeptide.
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Fas-Mediated Apoptosis Signaling Pathway
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Fas signaling pathway and tripeptide action.
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Experimental Workflow for Apoptosis Induction and
Analysis

This diagram outlines the typical workflow for assessing the pro-apoptotic effect of the Fas C-

terminal tripeptide.

Experimental Workflow for Apoptosis Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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